Cas no 1228182-49-7 (Fenbendazole Sulfone-d3)

• Product Name: Fenbendazole Sulfone-d3
• CAS No: 1228182-49-7
• MF: C₁₅H₁₃N₃O₄S
• MW: 334.364907026291
• CID: 1073375
• PubChem ID: 329754021
• Update Time: 2024-11-02

Fenbendazole Sulfone-d3 Chemical and Physical Properties

Names and Identifiers

• Fenbendazole sulfone-D3
• trideuteriomethyl N-[6-(benzenesulfonyl)-1H-benzimidazol-2-yl]carbamate
• Fenbendazole sulfone-d3, VETRANAL(TM), analytical standard
• (~2~H_3_)Methyl [6-(benzenesulfonyl)-1H-benzimidazol-2-yl]carbamate
• Fenbendazole sulfone-D3; Trideuteriomethyl N-[5-(benzenesulfonyl)-1H-benzimidazol-2-yl]carbamate;
• 1228182-49-7
• 1ST5533_C
• Trideuteriomethyl N-[5-(benzenesulfonyl)-1H-benzimidazol-2-yl]carbamate
• DTXSID30746823
• Fenbendazole Sulfone-d3

• MDL： MFCD16652547
• Inchi： 1S/C15H13N3O4S/c1-22-15(19)18-14-16-12-8-7-11(9-13(12)17-14)23(20,21)10-5-3-2-4-6-10/h2-9H,1H3,(H2,16,17,18,19)/i1D3
• InChI Key： UAFDGCOOJPIAHN-FIBGUPNXSA-N
• SMILES： S(C1C=CC=CC=1)(C1=CC=C2C(=C1)NC(NC(=O)OC([2H])([2H])[2H])=N2)(=O)=O

Computed Properties

• Exact Mass: 334.08150732g/mol
• Monoisotopic Mass: 334.08150732g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 110

Fenbendazole Sulfone-d3 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-38
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles 2-benzimidazolylcarbamic acid esters